Cas no 754-96-1 (1H,1H,10H,10H-Perfluoro-1,10-decanediol)

• Product Name: 1H,1H,10H,10H-Perfluoro-1,10-decanediol
• CAS No: 754-96-1
• MF: C₁₀H₆F₁₆O₂
• MW: 462.127899646759
• MDL: MFCD00192200
• CID: 83028
• PubChem ID: 24865390
• Update Time: 2025-07-23

1H,1H,10H,10H-Perfluoro-1,10-decanediol Chemical and Physical Properties

Names and Identifiers

• 1H,1H,10H,10H-Perfluoro-1,10-decanediol
• 1H,1H,10H,10H-Hexadecafluoro-1,10-decanediol
• 1H,1H,10H,10H-Perfluorodecane-1,10-diol
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-Hexadecafluoro-1,10-decanediol
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorodecane-1,10-diol
• 1,8-Dimethylol perfluorooctane
• 1,10-Decanediol, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-
• PC5963G
• NSKCTPBWPZPFHW-UHFFFAOYSA-N
• C10H6F16O2
• Hexadecafluorooctamethylenebismethanol
• ANW
• MFCD00192200
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-Hexadecafluoro-1,10-decanediol, 97%
• FS-4262
• 1,10-Decanediol,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-
• DTXSID50369896
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecakis(fluoranyl)decane-1,10-diol
• AKOS015902435
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluoro-1,10-decandiol
• SCHEMBL915120
• D91018
• A838432
• 754-96-1
• NS00019236
• FT-0607798
• H1233
• CS-0031576

• MDL： MFCD00192200
• Inchi： 1S/C10H6F16O2/c11-3(12,1-27)5(15,16)7(19,20)9(23,24)10(25,26)8(21,22)6(17,18)4(13,14)2-28/h27-28H,1-2H2
• InChI Key： NSKCTPBWPZPFHW-UHFFFAOYSA-N
• SMILES： FC(C(C(C(CO)(F)F)(F)F)(F)F)(C(C(C(C(CO)(F)F)(F)F)(F)F)(F)F)F
• BRN： 1894671

Computed Properties

• Exact Mass: 462.01100
• Monoisotopic Mass: 462.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.673±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 136.0 to 140.0 deg-C
• Boiling Point: 132°C/4mmHg(lit.)
• Flash Point: 117.7±27.3 ºC,
• Refractive Index: 1.313
• Solubility: Insuluble (7.9E-3 g/L) (25 ºC),
• PSA: 40.46000
• LogP: 4.05340
• Solubility: Not determined

1H,1H,10H,10H-Perfluoro-1,10-decanediol Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1H,1H,10H,10H-Perfluoro-1,10-decanediol

Professional Introduction to Compound with CAS No. 754-96-1 and Product Name: 1H,1H,10H,10H-Perfluoro-1,10-decanediol

The compound with the CAS number 754-96-1 and the product name 1H,1H,10H,10H-Perfluoro-1,10-decanediol represents a fascinating molecule with significant potential in the field of chemical and biomedical applications. This perfluorinated diol has garnered attention due to its unique structural properties and versatile functionalities, which make it a valuable candidate for various industrial and research purposes.

1H,1H,10H,10H-Perfluoro-1,10-decanediol is a perfluorinated compound characterized by a long carbon chain with hydroxyl groups at both ends. The presence of perfluoro groups (-CF3) imparts exceptional chemical stability and hydrophobicity to the molecule. These properties are highly desirable in applications where resistance to extreme conditions and compatibility with hydrophobic environments are crucial.

The synthesis of 1H,1H,10H,10H-Perfluoro-1,10-decanediol involves complex organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into the carbon backbone is a challenging task that demands expertise in fluorination chemistry. Recent advancements in this area have enabled more efficient and selective fluorination methods, which have significantly improved the yield and purity of this compound.

One of the most compelling aspects of 1H,1H,10H,10H-Perfluoro-1,10-decanediol is its potential in biomedical applications. The compound's unique structure allows it to act as a surfactant and emulsifier, making it useful in drug delivery systems. Its ability to form stable micelles can enhance the solubility and bioavailability of poorly water-soluble drugs. This property has been explored in recent clinical trials for the development of novel formulations for treating various diseases.

Furthermore, the perfluorinated nature of 1H,1H,10H,10H-Perfluoro-1,10-decanediol makes it an excellent candidate for use in high-performance materials. Its thermal stability and chemical inertness are particularly valuable in applications such as lubricants for extreme environments. Researchers have been investigating its use in advanced coatings that can withstand harsh conditions without degrading.

In the realm of material science, 1H,1H,10H,10H-Perfluoro-1,10-decanediol has shown promise as a component in self-healing materials. The hydroxyl groups on its structure can participate in hydrogen bonding networks, which contribute to the material's ability to repair itself after damage. This property is particularly relevant in aerospace and automotive industries where maintaining structural integrity under stress is critical.

The environmental impact of using perfluorinated compounds has been a topic of extensive research. While 754-96-1 is not classified as a persistent organic pollutant (POP), its stability raises concerns about long-term environmental persistence. However, recent studies have demonstrated that proper disposal methods can mitigate these risks effectively. Efforts are ongoing to develop greener synthetic routes that minimize environmental impact while maintaining high yields.

Recent breakthroughs in computational chemistry have also contributed to our understanding of 1H,1H,10H,10H-Perfluoro-1,10-decanediol's behavior at the molecular level. Advanced simulation techniques allow researchers to predict how this compound interacts with other molecules under various conditions. These insights are invaluable for designing new applications and optimizing existing ones.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 754-96-1 derivatives. By modifying its structure slightly through functional group interchanges or introducing additional moieties at strategic positions on the carbon chain, new drug candidates with enhanced efficacy can be developed. This flexibility makes it an attractive scaffold for medicinal chemists seeking innovative solutions for challenging diseases.

The industrial applications of this compound extend beyond pharmaceuticals into agrochemicals where its stability under varying environmental conditions makes it suitable as an additive in crop protection agents. Its ability to enhance penetration through plant cuticles while maintaining low toxicity levels has been particularly noteworthy among researchers working on sustainable agriculture practices.

In conclusion, 754-96-1 and its derivative, 1 H , 1 H , 10 H , 10 H - Per fluoro - 1 , 10 - Decanedi ol , represent remarkable advancements in chemical engineering with far-reaching implications across multiple sectors including medicine, material science, agriculture,and environmental technology . As research continues to uncover new possibilities, these compounds will undoubtedly play an increasingly important role shaping future innovations .